Cas no 1185298-52-5 (2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride)

• Product Name: 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride
• CAS No: 1185298-52-5
• MF: C₈H₁₀ClN₅O
• MW: 227.650899410248
• MDL: MFCD12028448
• CID: 1210991
• PubChem ID: 46737066
• Update Time: 2025-11-02

2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethyl]-amine hydrochloride
• 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride
• 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)ethanaminehydrochloride
• 1185298-52-5
• [2-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
• AKOS015849676
• MFCD12028448
• 2-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine hydrochloride
• EN300-7375978
• 2-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride
• 2-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethanamine;hydrochloride
• 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride

• MDL： MFCD12028448
• Inchi： 1S/C8H9N5O.ClH/c9-2-1-7-12-8(13-14-7)6-5-10-3-4-11-6;/h3-5H,1-2,9H2;1H
• InChI Key： GZCZLIHJFNPESX-UHFFFAOYSA-N
• SMILES： Cl.O1C(CCN)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 227.0573877g/mol
• Monoisotopic Mass: 227.0573877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7Ų

2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride

2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine Hydrochloride: A Comprehensive Overview

The compound 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride (CAS No. 1185298-52-5) is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazine-oxadiazole hybrid structure, serves as a valuable building block in the synthesis of novel bioactive compounds. Its ethylamine hydrochloride moiety further enhances its utility in drug discovery programs, particularly in the development of targeted therapies.

In recent years, the demand for heterocyclic compounds like 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride has surged, driven by the pharmaceutical industry's quest for innovative small-molecule drugs. Researchers frequently search for "pyrazine derivatives in drug discovery" and "oxadiazole-based pharmaceuticals," reflecting the growing interest in this chemical space. The compound's CAS 1185298-52-5 serves as a crucial identifier in scientific literature and patent applications, ensuring precise communication among researchers worldwide.

The molecular architecture of 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride combines two privileged scaffolds in medicinal chemistry: the pyrazine ring and the 1,2,4-oxadiazole heterocycle. This combination creates a versatile platform for structure-activity relationship (SAR) studies, particularly in the design of kinase inhibitors and GPCR modulators. Current trends in pharmaceutical research emphasize "fragment-based drug design" and "molecular hybridization strategies," areas where this compound shows exceptional promise.

From a synthetic chemistry perspective, 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride offers multiple points for structural modification, making it a favorite among medicinal chemists exploring "structure-activity optimization." The ethylamine hydrochloride group provides excellent water solubility, addressing one of the key challenges in drug development - bioavailability. This feature aligns with current industry focus on "improving drug-like properties" and "lead compound optimization."

The compound's potential applications extend beyond traditional small-molecule drugs. In the burgeoning field of "proteolysis targeting chimeras (PROTACs)" and "targeted protein degradation," 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride could serve as a valuable linker or warhead component. Its balanced physicochemical properties make it particularly suitable for these innovative therapeutic modalities that are revolutionizing drug discovery paradigms.

Quality control and characterization of 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride (CAS 1185298-52-5) typically involve advanced analytical techniques. Researchers frequently search for "HPLC methods for heterocyclic amines" and "characterization of hydrochloride salts," reflecting the importance of rigorous quality standards in pharmaceutical development. The compound's stability profile and crystalline nature facilitate these analytical processes.

In the context of intellectual property, 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride appears in several patent applications, particularly those related to "kinase inhibitor scaffolds" and "central nervous system targets." The unique pyrazine-oxadiazole combination offers novel patent space compared to more conventional heterocyclic systems, providing competitive advantages in drug development programs.

The global market for specialized building blocks like 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride continues to expand, driven by increased outsourcing in pharmaceutical R&D. Procurement specialists often search for "high-purity heterocyclic building blocks" and "custom synthesis of pharmaceutical intermediates," highlighting the commercial importance of such compounds. The CAS 1185298-52-5 serves as a critical identifier in these transactions.

From a regulatory perspective, 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride falls into the category of research chemicals with no significant safety concerns when handled properly. This makes it particularly attractive for academic and industrial laboratories focusing on "hit-to-lead optimization" and "medicinal chemistry exploration." The compound's stability under standard laboratory conditions further enhances its practicality.

Future research directions for 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride may explore its potential in emerging areas like "covalent inhibitor design" and "allosteric modulator development." The compound's pyrazine-oxadiazole core offers unique electronic properties that could be exploited in these advanced drug design strategies. As the pharmaceutical industry continues to emphasize "novel molecular scaffolds," compounds like this will remain at the forefront of innovation.

In summary, 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride (CAS 1185298-52-5) represents a sophisticated chemical tool for modern drug discovery. Its unique combination of pyrazine and 1,2,4-oxadiazole moieties, coupled with the versatile ethylamine hydrochloride functionality, positions it as a valuable asset in the medicinal chemist's toolkit. As research trends continue to evolve toward more targeted and sophisticated therapeutic approaches, the importance of such specialized building blocks will only increase.